5-(6-methyl-2-propylpyrimidin-4-yl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid

• IUPAC Name: 5-(6-methyl-2-propylpyrimidin-4-yl)-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
• InChI: InChI=1S/C16H21N5O2/c1-3-5-14-17-11(2)8-15(18-14)20-6-4-7-21-12(10-20)9-13(19-21)16(22)23/h8-9H,3-7,10H2,1-2H3,(H,22,23)
• InChI Key: ZPLVMTQPDUAKEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CC(=N1)N2CCCN3C(=CC(=N3)C(=O)O)C2)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring, a pyrazolo ring, and a carboxylic acid group. Pyrimidine is a six-membered ring with two nitrogen atoms, known for its role in biological molecules like DNA and RNA. The pyrazolo ring is a five-membered ring with two nitrogen atoms, often found in various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen atoms in the rings would likely result in a delocalized electron system, contributing to the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrimidine and pyrazolo rings might undergo substitution reactions, while the carboxylic acid group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a carboxylic acid group would likely make the compound acidic, and the nitrogen-containing rings could contribute to its polarity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Given the presence of a pyrimidine ring, it’s possible that this compound could interact with biological molecules like DNA or RNA.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given its complex structure, it might have interesting biological activity that could be explored.